OLEICACID,MANGANESESALT
Description
Contextualization of Manganese Oleate (B1233923) as a Precursor in Advanced Chemical Synthesis
Manganese oleate is a crucial starting material in the thermal decomposition synthesis of manganese oxide (MnO) and other manganese-based nanoparticles. rsc.orgscispace.com This method involves heating the manganese oleate complex in a high-boiling point solvent, which leads to the formation of uniform nanoparticles. acs.org The oleate ligands attached to the manganese ions play a critical role in controlling the growth and stabilization of these nanoparticles, preventing their aggregation.
The synthesis of manganese oleate itself can be achieved through various methods, including an ion exchange reaction between a manganese salt like manganese chloride and sodium oleate. Another approach involves the reaction of manganese (II) acetate (B1210297) with oleic acid. scialert.net The choice of synthesis method can influence the properties of the resulting manganese oleate and, consequently, the nanoparticles derived from it.
Table 1: Synthesis Methods for Manganese Oleate
| Method | Reactants | Key Features |
|---|---|---|
| Ion Exchange | Manganese chloride tetrahydrate, Oleic acid, Sodium hydroxide | Biphasic solvent system, reaction at ~60°C. rsc.org |
Interdisciplinary Relevance in Contemporary Research
The applications of materials derived from manganese oleate span multiple scientific disciplines. In materials science, the resulting manganese oxide nanoparticles are explored for data storage devices and as components in advanced composites. acs.orgscialert.net Their magnetic properties make them promising candidates for biomedical applications, particularly as contrast agents in magnetic resonance imaging (MRI). nih.gov Furthermore, these nanoparticles exhibit catalytic activity, with potential uses in various chemical reactions. scialert.netacs.org
Table 2: Research Applications of Manganese Oleate Derivatives
| Field | Application | Research Finding |
|---|---|---|
| Materials Science | Nanoparticle Synthesis | Thermal decomposition of manganese oleate yields monodisperse MnO nanoparticles with sizes ranging from 8-20 nm. scialert.net |
| Catalysis | Epoxidation of vegetable oils | Manganese oxide nanoparticles derived from manganese oleate can act as catalysts. |
| Biomedical Imaging | MRI Contrast Agents | Manganese oleate-based nanocolloids have been developed as T1 contrast agents for MRI. nih.gov |
Scope and Research Trajectories within Chemical Sciences
Current research in chemical sciences continues to explore the versatility of manganese oleate. One major focus is on refining the synthesis of manganese oxide nanoparticles to achieve precise control over their size, shape, and phase (e.g., MnO, Mn3O4). acs.orgacs.org Studies have shown that parameters such as reaction temperature, time, and the ratio of precursors can be tuned to produce nanoparticles with desired characteristics. acs.orgrsc.org
Another significant research direction is the development of novel catalytic applications. For instance, manganese oleate-derived catalysts are being investigated for their efficiency in oxidation reactions. rsc.org The unique electronic and surface properties of the nanoparticles make them attractive for facilitating a range of chemical transformations.
Furthermore, the exploration of manganese oleate in the formation of hybrid nanomaterials is an emerging area. By combining manganese oxide with other materials, such as graphene or noble metals, researchers aim to create multifunctional composites with enhanced properties for applications in fields like energy conversion and storage. acs.org The coordination chemistry of the manganese-oleate complex itself is also a subject of ongoing study to better understand the mechanisms that govern nanoparticle formation. researchgate.net
Properties
CAS No. |
19153-79-8 |
|---|---|
Molecular Formula |
C26H21NO6 |
Synonyms |
OLEICACID,MANGANESESALT |
Origin of Product |
United States |
Synthetic Methodologies for Manganese Oleate and Its Derivatives
Direct Synthesis Approaches
Direct synthesis methods involve the direct reaction between a manganese source and oleic acid or its salt. These approaches are often straightforward and can be adapted to yield manganese oleate (B1233923) in various forms.
Solvent-mediated synthesis is a common approach where a manganese precursor reacts with oleic acid in a suitable solvent. This method facilitates the formation of a manganese-oleate complex, which can be isolated or used in-situ for further reactions. A typical procedure involves heating a manganese salt, such as manganese(II) acetate (B1210297), with oleic acid. scialert.net The reaction temperature is controlled to encourage the formation of the metal-oleate complex while avoiding premature decomposition. scialert.net High-boiling point solvents are often employed, especially when the resulting manganese oleate is intended for immediate use in nanoparticle synthesis. acs.org
One reported solvothermal method involves heating manganese (II) acetate tetrahydrate with oleic acid to 180°C for two hours to form the manganese-oleate complex. scialert.net Following the complex formation, a high-boiling solvent like 1-octadecene (B91540) is added, and the temperature is raised significantly to induce decomposition for nanoparticle synthesis. scialert.net The use of excess oleic acid can ensure the complete conversion of the manganese precursor to the oleate complex. scialert.net
Table 1: Solvent-Mediated Synthesis of Manganese-Oleate Complex
| Manganese Precursor | Reagents | Solvent | Temperature (°C) | Duration | Outcome |
|---|
High-temperature solid-state reactions provide an alternative, solvent-free route to manganese oleate. This method typically involves the reaction of a manganese oxide with oleic acid at elevated temperatures. google.com The reaction drives off water as a byproduct, resulting in the formation of the metal salt. google.com The general process consists of mixing stoichiometric amounts of the reactants and heating until a transparent solution is formed, indicating the completion of the reaction. google.com The product can then be purified by washing with a suitable solvent like hot ethanol (B145695) to remove unreacted oleic acid. google.com
Reaction Equation: Mn₂Oₓ + xC₁₇H₃₃COOH → 2Mn(C₁₇H₃₃COO)ₓ + x/2H₂O google.com
This direct synthesis approach is valued for its simplicity and for avoiding the use of potentially interfering solvents. However, a key challenge can be the removal of unreacted oleic acid, especially given the often viscous nature of the metal oleate product. google.com
Ion Exchange Synthesis Routes
Ion exchange methods are a versatile and widely used technique for preparing high-purity metal oleates. google.com These routes rely on the metathesis reaction between a soluble manganese salt and an oleate salt of an alkali or alkaline earth metal. This approach is advantageous due to the low cost of reactants and the ease of industrial-scale production. google.com
In an aqueous phase ion exchange, a water-soluble manganese salt, such as manganese sulfate (MnSO₄) or manganese chloride (MnCl₂), is reacted with a solution of an alkali metal oleate, like sodium oleate. The less soluble manganese oleate precipitates from the aqueous solution and can be collected. This method is effective but may require subsequent purification steps to remove byproducts. The efficiency of the exchange can be influenced by factors such as pH and the presence of other ions in the solution. researchgate.net Research into ion exchange mechanisms for manganese ions often involves studying their adsorption onto various resins or their interaction with oleate collectors in flotation processes, providing insight into the fundamental aqueous interactions. researchgate.netjournalssystem.com
A more common and efficient variation is the biphasic system ion exchange. This method involves a reaction between an aqueous solution of a manganese inorganic salt and a solution of an alkali or alkaline earth metal oleate in a non-polar organic solvent. google.com The reaction is typically carried out in a mixed solvent system, for example, containing water, ethanol, and a non-polar solvent like hexane. google.com
The mixture is heated and stirred to facilitate the ion exchange at the interface of the aqueous and organic phases. The resulting manganese oleate is soluble in the non-polar organic phase, while the inorganic salt byproduct remains in the aqueous phase. google.com After the reaction, the two phases are separated. The organic phase, containing the desired manganese oleate, can be washed with deionized water to remove any remaining impurities. Finally, the solvent is evaporated to yield high-purity metal oleate. google.com
Table 2: Biphasic Ion Exchange Synthesis Parameters
| Manganese Source | Oleate Source | Aqueous Phase | Organic Phase | Reaction Conditions | Product Phase |
|---|
Note: The referenced patent uses Ni(SO₄)₂ as an example for the general method applicable to other metals like manganese. google.com
Thermal Decomposition of Precursors for Nanomaterial Fabrication
Manganese oleate is rarely the final product but rather a critical intermediate for synthesizing manganese oxide nanoparticles with controlled size and morphology. acs.orgnih.gov The thermal decomposition method involves the decomposition of a manganese-oleate complex, often formed in-situ, in a high-boiling point organic solvent. nih.gov This technique is one of the most popular for preparing monodisperse, highly crystalline, and phase-pure nanocrystals. nih.gov
The process typically begins with the formation of the manganese oleate complex by reacting a manganese precursor, such as manganese acetate or manganese formate, with oleic acid. scialert.netnih.gov This mixture is then heated in a high-boiling solvent, such as tri-n-octylamine or 1-octadecene, to temperatures often exceeding 300°C. nih.gov At these elevated temperatures, the manganese oleate complex decomposes, leading to the nucleation and growth of manganese oxide (e.g., MnO, Mn₃O₄) nanoparticles. acs.orgacs.org Oleic acid also acts as a surfactant or capping agent, binding to the nanoparticle surface to control growth and provide stability in nonpolar solvents. acs.org
The size and shape of the resulting nanoparticles can be precisely controlled by tuning various reaction parameters, including temperature, reaction time, heating rate, and the ratio of precursors to surfactants. acs.orgnih.gov For instance, nanoparticle size tends to increase with higher reaction temperatures and longer reaction times. acs.org This method's key advantages include its simplicity, reproducibility, and the ability to directly produce highly crystalline and monodisperse nanocrystals without needing post-synthesis size selection. nih.gov
Table 3: Precursors and Conditions for Nanoparticle Synthesis via Thermal Decomposition
| Manganese Precursor | Surfactant/Ligand | Solvent | Decomposition Temperature (°C) | Resulting Nanomaterial |
|---|---|---|---|---|
| Manganese acetate (Mn(CO₂CH₃)₂) | Oleic acid | Trioctylamine | 320 | Monodisperse MnO nanocrystals |
| Manganese formate (Mn(HCOO)₂) | Oleic acid | Tri-n-octylamine | Not specified | MnO nanocrystals |
| Manganese(II) acetylacetonate | Oleylamine (B85491) | Dibenzyl ether | Not specified | MnO nanoparticles |
Hot-Injection Synthesis
The hot-injection technique is a widely employed method for producing monodisperse nanoparticles with a narrow size distribution. researchgate.net This approach is predicated on separating the nucleation and growth phases of nanoparticle formation. researchgate.net The process typically involves the rapid injection of a precursor, in this case, a manganese source, into a hot solvent containing oleic acid, which acts as a surfactant or capping agent. rsc.orgresearchgate.net
The sudden introduction of the precursor into the high-temperature environment triggers a short, rapid burst of nucleation. researchgate.net This is immediately followed by a decrease in the precursor concentration and temperature, which favors the uniform growth of the existing nuclei over the formation of new ones. researchgate.net A common precursor is a pre-formed manganese oleate complex, which is then decomposed in a high-boiling point, nonpolar solvent. researchgate.netacs.org For instance, a manganese-oleate complex can be formed by reacting a metal chloride with sodium oleate, and this complex is subsequently decomposed in a high-boiling solvent to yield monodisperse nanocrystals. nih.gov
The oleic acid ligand is crucial in this process. It forms an intermediate metal-oleate complex and helps to stabilize the resulting nanoparticles, preventing aggregation by forming a hydrophobic layer around them. rsc.orgnih.gov Infrared spectroscopy (FT-IR) and Nuclear Magnetic Resonance (NMR) have shown that the oleate capping agent binds to the nanoparticle surface in a bidentate fashion. researchgate.netacs.org
Solvothermal and Hydrothermal Decomposition
Solvothermal and hydrothermal methods are versatile techniques for synthesizing crystalline materials from solutions in a sealed vessel, often called an autoclave. The primary distinction lies in the solvent used: hydrothermal synthesis uses water, while solvothermal synthesis employs organic solvents. researchgate.net These methods allow for reactions to occur at temperatures above the solvent's boiling point by utilizing the autogenous pressure generated within the container. researchgate.net
In the context of manganese oleate derivatives, these methods are used to decompose manganese precursors in the presence of oleic acid or other surfactants to form manganese oxide nanoparticles. For example, monodisperse MnO nanoparticles have been synthesized from manganese acetate tetrahydrate using oleic acid and 1-octadecene in a one-pot solvothermal process. scialert.net The reaction first involves heating manganese acetate with oleic acid to form a manganese-oleate complex, followed by the addition of a high-boiling solvent and further heating to induce decomposition and nanoparticle formation. scialert.net
The reaction temperature significantly influences the shape and size of the resulting nanocrystals. In one study using a solvothermal approach, Mn3O4 nanocrystals with an average particle size of 7.9 nm were formed at 120°C. nih.gov Another study demonstrated that γ-MnS hollow spheres could be obtained by reacting a manganese source and L-cysteine in ethylene glycol at 200°C for 2 hours. cambridge.org The key advantages of these methods include high product yield, simplicity, and the ability to produce highly crystalline materials. researchgate.net
Control over Reaction Parameters (Temperature, Time, Solvent, Ligand Ratios)
The precise control over reaction parameters is essential for tailoring the physical and chemical properties of the synthesized manganese oxide nanoparticles. nih.gov Key parameters include temperature, reaction time, the type of solvent, and the ratio of precursors to ligands (e.g., oleic acid).
Temperature and Time: Reaction temperature and duration are critical factors influencing nanoparticle size and composition. Generally, increasing the reaction temperature or time leads to larger nanoparticles due to enhanced crystal growth. researchgate.netacs.org One study systematically investigated the effect of temperature ramping rate and aging time on the synthesis of MnO nanoparticles via thermal decomposition. nih.govresearchgate.net It was found that a faster temperature ramp (20°C/min) and a shorter aging time (5 min) at 300°C produced the smallest nanoparticles (~23 nm). nih.govresearchgate.net Conversely, a slower ramp rate (10°C/min) and longer aging time (30 min) resulted in larger particles (~36 nm). nih.govresearchgate.net Furthermore, shorter aging times can lead to a mixture of MnO and Mn3O4 phases, while longer times allow for the complete reduction to pure MnO. nih.gov
Table 1: Effect of Temperature Ramp Rate and Aging Time on MnO Nanoparticle Size nih.govresearchgate.net
| Ramp Rate (°C/min) | Aging Time at 300°C (min) | Average Nanoparticle Diameter (nm) |
|---|---|---|
| 20 | 5 | 23 ± 9 |
| 20 | 15 | 32 ± 11 |
| 20 | 30 | 32 ± 12 |
| 10 | 5 | 27 ± 10 |
| 10 | 15 | 36 ± 12 |
| 10 | 30 | 36 ± 13 |
Solvent: The choice of solvent plays a significant role, particularly its boiling point. High-boiling point solvents like 1-octadecene are often used to achieve the necessary temperatures for the thermal decomposition of the manganese oleate complex. acs.orgscialert.net The chain length and boiling point of the solvent can influence the final particle size; solvents with higher boiling points tend to produce larger nanoparticles. researchgate.netacs.org
Ligand Ratios: The ratio of manganese precursor to the oleic acid ligand is another crucial parameter. Oleic acid serves as a capping agent, controlling particle growth and preventing aggregation. rsc.org The amount of oleic acid can influence the size and even the shape of the resulting nanoparticles. For instance, in the synthesis of MnO nanoparticles from manganese oleate, the addition of free oleic acid allowed for size control, producing particles in the 14-24 nm range. acs.org The chemical nature of the ligands and their substituents can also have a profound impact on the properties of the resulting manganese complexes. nih.govrsc.org In a broader context of manganese catalysis, the electronic and steric properties of ligands are known to significantly affect the reactivity of the metal center. nih.gov
Table 2: Summary of Parameter Effects on Manganese Oleate Derivative Synthesis
| Parameter | Effect | Example/Finding | Reference |
|---|---|---|---|
| Temperature | Higher temperature generally increases particle size. | Increasing temperature in solvothermal synthesis from 150°C to 250°C increased Mn3O4 particle size from 6 nm to 15 nm. | nih.gov |
| Reaction Time | Longer reaction time generally increases particle size and can affect phase purity. | Longer aging times at 300°C allowed for complete conversion of Mn3O4 to pure MnO. | nih.gov |
| Solvent | Higher boiling point solvents facilitate higher reaction temperatures, leading to larger particles. | Particle size increases with the chain length (and boiling point) of the solvent. | researchgate.netacs.org |
| Ligand Ratio | Affects particle size, stability, and morphology. | Adding free oleic acid to a manganese oleate decomposition reaction allowed for tuning MnO nanoparticle size between 14-24 nm. | acs.org |
Coordination Chemistry and Ligand Effects in Manganese Oleate Systems
Ligand-Metal Ion Interactions within Manganese Oleate (B1233923) Complexes
The interaction between the manganese ion and the oleate ligand is the primary determinant of the precursor's structure and subsequent reactivity. This relationship is further refined by the presence of other coordinating species in the reaction system.
In many synthetic protocols, manganese oleate is used in conjunction with co-ligands, the most common of which is oleylamine (B85491). Oleylamine, an alkylamine, can also coordinate to the manganese ion, creating a competitive binding environment. The interplay between oleic acid and oleylamine as ligands is crucial for tuning the synthesis of nanoparticles. rsc.org
Research has demonstrated that the ratio of oleylamine to oleic acid is a key parameter that can be adjusted to control the size, shape, and morphology of the resulting manganese oxide nanocrystals. rsc.orgnsf.gov The different binding strengths and affinities of oleate and oleylamine for different crystal facets of growing nanoparticles allow for precise morphological control, leading to structures ranging from spheres to more complex, anisotropic shapes. rsc.org Oleylamine can also function as a reducing agent in some systems, further influencing the reaction pathway. rsc.org
Thermodynamically vs. Kinetically Driven Coordination
When both oleate and oleylamine are present, their coordination to the Mn(II) ion is governed by a balance between thermodynamic and kinetic factors. wikipedia.orgjackwestin.com
Kinetic Control : The coordination of oleylamine with the Mn(II) ion is considered a kinetically driven process. This means the reaction to form the Mn(II)-oleylamine complex is faster and has a lower activation energy. youtube.com Kinetically favored products are formed more rapidly, especially at lower temperatures or with shorter reaction times. youtube.comlibretexts.org
Thermodynamic Control : In contrast, the coordination of the oleate ligand with the Mn(II) ion is a thermodynamically driven process. The resulting Mn(II)-oleate complex is more stable (at a lower energy state) than the oleylamine equivalent. youtube.com Thermodynamic products are favored under conditions that allow the system to reach equilibrium, such as higher temperatures and longer reaction times, which provide enough energy to overcome the higher activation barrier and form the most stable product. wikipedia.orglibretexts.org
This distinction is critical; by manipulating reaction conditions like temperature and heating rate, one can favor either the kinetic (oleylamine-coordinated) or thermodynamic (oleate-coordinated) pathway, thereby directing the synthesis toward different manganese oxide phases (e.g., Mn3O4 vs. MnO).
| Factor | Kinetic Control (Oleylamine Coordination) | Thermodynamic Control (Oleate Coordination) |
|---|---|---|
| Product Stability | Less stable | More stable |
| Activation Energy | Lower | Higher |
| Rate of Formation | Faster | Slower |
| Favored Conditions | Lower temperatures, short reaction times | Higher temperatures, long reaction times |
Role of Ligand Electronegativity in Metal Ion Oxidation State Control
The electronegativity of the donor atom on the ligand plays a significant role in dictating the final oxidation state of the manganese ion in the resulting product. The stable coordination shell provided by the ligands can protect the Mn(II) ion from oxidation.
The oxygen atoms of the oleate ligand's carboxylate group are highly electronegative. This strong coordination stabilizes the +2 oxidation state of manganese, making it more resistant to oxidation. This is why the thermal decomposition of a pure manganese(II)-oleate complex, under an inert atmosphere, typically yields manganese(II) oxide (MnO) nanocrystals.
Conversely, the nitrogen atom in oleylamine has a relatively lower electronegativity compared to oxygen. When oleylamine is the dominant coordinating ligand, the Mn(II) center is more susceptible to oxidation. This kinetic pathway often favors the formation of manganese oxides with higher or mixed oxidation states, such as manganese(II,III) oxide (Mn3O4).
Ligand Design Principles for Tunable Precursor Reactivity
The principles observed in the manganese oleate/oleylamine system can be extended to a broader strategy of ligand design to control and tune the reactivity of metal precursors. By systematically modifying the architecture and electronic properties of ligands, one can exert significant control over the stability and reaction pathways of the metal complex. nih.govnih.gov
Key principles for tuning precursor reactivity include:
Varying Steric Hindrance : Increasing the steric bulk of a ligand can limit the number of ligands that coordinate to the metal center, influence the geometry of the complex, and control the approach of reactants.
Modifying Electronic Properties : The electron-donating or electron-withdrawing nature of substituents on a ligand can alter the electron density at the metal center. rsc.org This, in turn, affects the metal's redox potential and its susceptibility to oxidation or reduction. For instance, incorporating strongly electron-donating groups can help stabilize higher oxidation states of manganese.
Altering Coordination Mode : Designing ligands that can bind in different ways (e.g., monodentate vs. bidentate) allows for control over the stability and reactivity of the complex. nih.govrsc.org Bidentate and polydentate ligands (chelating agents) generally form more stable complexes than monodentate ligands.
Controlling the Secondary Coordination Sphere : Interactions that are not direct bonds to the metal but occur in the space around it can influence reactivity. For example, ligands can be designed to create hydrogen-bonding networks or specific pockets that guide the approach of a substrate. nih.gov
By applying these principles, chemists can rationally design precursor complexes where subtle changes in the ligand architecture lead to significant and predictable changes in the outcome of a chemical reaction, such as the phase, size, or morphology of the resulting nanomaterials. nih.govnih.gov
Mechanistic Investigations of Manganese Oleate Decomposition
Nucleation and Growth Mechanisms in Nanoparticle Formation
The formation of manganese oxide nanoparticles from the decomposition of manganese oleate (B1233923) proceeds through distinct nucleation and growth stages. The separation of these two processes is a key factor in achieving monodisperse nanoparticles. acs.orgresearchgate.net
Controlled Nucleation Events
Controlled nucleation is paramount for producing nanoparticles with a narrow size distribution. acs.org The decomposition of the manganese oleate precursor initiates the formation of nuclei, the embryonic stage of the nanoparticles. The rate and duration of this nucleation event significantly influence the final particle size distribution. A short, single burst of nucleation is ideal, as it ensures that most particles begin to grow at the same time. acs.orgresearchgate.net
Factors that influence the nucleation stage include the reaction temperature and the heating rate. acs.orgresearchgate.net A rapid increase in temperature can lead to a "burst nucleation" event, where a large number of nuclei are formed simultaneously. rsc.org Conversely, a slower heating profile or a hold at a temperature below the rapid decomposition point can allow for a more controlled nucleation process. rsc.org For instance, holding the reaction at a specific temperature can separate the nucleation and growth phases, leading to more uniform particles. rsc.org
Uniform Particle Growth Kinetics
Following nucleation, the nanoparticles grow by the addition of monomers from the solution onto the existing nuclei. For a narrow size distribution, the growth of all particles should proceed at a uniform rate. acs.org This is often achieved by ensuring that the concentration of the manganese oleate precursor remains in a specific range, allowing for diffusion-controlled growth on the existing nuclei without further nucleation. acs.orgresearchgate.net
The growth kinetics are influenced by several parameters, including reaction time, temperature, and the concentration of reactants. acs.orgrsc.org As the reaction progresses, the particle size generally increases with time. acs.orgresearchgate.net Higher reaction temperatures typically lead to faster growth rates and larger final particle sizes. acs.orgresearchgate.net The growth process can also involve mechanisms like oriented attachment, where smaller nanoparticles aggregate in a crystallographically controlled manner to form larger, anisotropic structures. acs.org
Influence of Solvent Properties on Decomposition Pathway
The choice of solvent plays a critical role in the decomposition of manganese oleate and the subsequent formation of manganese oxide nanoparticles. High-boiling-point, non-polar solvents are commonly used to achieve the necessary temperatures for decomposition. acs.orgresearchgate.net The solvent's properties, such as its boiling point and coordinating ability, can significantly affect the reaction kinetics and the characteristics of the resulting nanoparticles.
The boiling point of the solvent directly impacts the maximum achievable reaction temperature, which in turn influences the decomposition rate and particle growth. acs.org Solvents with higher boiling points generally lead to the formation of larger nanoparticles due to the higher reaction temperatures and longer reaction times possible. acs.orgresearchgate.net For example, using 1-octadecene (B91540) (boiling point ~317 °C) results in larger nanoparticles compared to 1-hexadecene (B165127) (boiling point ~287 °C). rsc.org
The coordinating ability of the solvent can also affect the decomposition pathway. While often considered "non-coordinating," some high-boiling hydrocarbon solvents can have weak interactions with the precursor or the nanoparticle surface, influencing their stability and growth. The presence of coordinating ligands, such as oleic acid itself, which can also act as a solvent, has a much more pronounced effect. rsc.org
Table 1: Effect of Reaction Parameters on Nanoparticle Size
| Parameter | Effect on Nanoparticle Size | Reference |
|---|---|---|
| Reaction Time | Increases with longer reaction time | acs.orgresearchgate.net |
| Reaction Temperature | Increases with higher temperature | acs.orgresearchgate.net |
| Solvent Boiling Point | Increases with higher boiling point solvent | acs.orgrsc.org |
| Precursor to Surfactant Ratio | Can be tuned to control size | rsc.org |
Effect of Reaction Atmosphere on Product Composition
The composition of the final manganese oxide product is highly sensitive to the reaction atmosphere. The decomposition of manganese oleate can yield different phases of manganese oxide, such as MnO, Mn₃O₄, or mixed-phase structures, depending on the presence or absence of an oxidizing agent, typically oxygen. nih.gov
Syntheses conducted under an inert atmosphere, such as nitrogen or argon, tend to favor the formation of MnO, as the oxidation of Mn²⁺ is limited. researchgate.net In these conditions, the oleate ligand or other organic species in the reaction mixture can act as reducing agents at high temperatures. rsc.org
Conversely, performing the decomposition in the presence of air or another oxygen source facilitates the oxidation of Mn²⁺ to higher oxidation states, leading to the formation of Mn₃O₄ or other mixed-valence oxides. nih.gov Even in reactions initiated under an inert atmosphere, the decomposition of the manganese oleate precursor and oleic acid can release oxygen-containing species, contributing to the oxidation of the nanoparticles at high temperatures. rsc.org Research has shown that the reaction environment is a critical factor in determining the chemical composition of the manganese oxide nanoparticles, while having a lesser impact on the particle size. rsc.orgnih.gov
Precursor Design Principles for Phase and Morphology Control of Manganese Oxide Nanocrystals
The design of the manganese precursor is a fundamental strategy for controlling the phase and morphology of the resulting manganese oxide nanocrystals. While this article focuses on manganese oleate, it is important to understand the principles of how its structure and coordination environment dictate the final product.
The coordination between the manganese ion and the oleate ligand is a key factor. The Mn²⁺–oleate coordination is thermodynamically driven and helps prevent the premature oxidation of the Mn²⁺ ion. gaomingyuan.com The strength of this coordination influences the decomposition temperature; a more stable complex will decompose at a higher temperature. rsc.orgnih.gov For instance, manganese oleate is more stable and decomposes at a higher temperature than manganese acetylacetonate, leading to the formation of smaller nanoparticles under similar conditions. rsc.orgnih.gov
The ratio of the metal precursor to the surfactant (in this case, oleic acid) is another critical parameter that can be adjusted to control the size and even the shape of the nanocrystals. rsc.org By varying this ratio, one can influence the number of nucleation sites and the rate of particle growth. rsc.org Furthermore, the introduction of other coordinating ligands or ions can dramatically alter the morphology. For example, the presence of chloride ions has been shown to assist in the formation of various anisotropic nanostructures like nanooctahedra and nanocubes by binding to specific crystallographic faces of the growing nanocrystals. acs.org The heating profile, whether a rapid heat-up or a multi-step process, can also be considered a part of the precursor system design, as it dictates the kinetic or thermodynamic control of the reaction, leading to different morphologies such as spherical versus octapod-shaped nanoparticles. rsc.org
Applications of Manganese Oleate in Advanced Materials Research
Precursor for Manganese Oxide Nanoparticles
The thermal decomposition of manganese oleate (B1233923) is a widely employed method for the synthesis of various manganese oxide nanoparticles. nih.gov This technique offers a high degree of control over the final product's characteristics by manipulating reaction parameters such as temperature, reaction time, and the solvent environment. acs.org The decomposition of the manganese-oleate complex in high-boiling point organic solvents leads to the formation of monodisperse nanocrystals. acs.orgscialert.net
Manganese(II) oxide (MnO) nanocrystals are frequently synthesized through the thermal decomposition of a manganese oleate complex. acs.org This process typically involves heating the precursor in a high-boiling point, nonpolar solvent. acs.org The decomposition of the oleate complex leads to the nucleation and subsequent growth of MnO nanoparticles. acs.org Research has shown that highly crystalline and monodisperse MnO nanoparticles can be produced with this method. scialert.net The oleic acid present acts as a surfactant, stabilizing the nanoparticles and preventing their aggregation. scialert.net The synthesis is often carried out under an inert atmosphere to prevent the oxidation of MnO to higher manganese oxides. researchgate.net
Manganese(II,III) oxide (Mn₃O₄), a mixed-valence compound, can also be synthesized using manganese oleate as a precursor. The thermal decomposition of manganese oleate can yield Mn₃O₄ nanostructures, and the specific phase obtained is often dependent on the reaction conditions. nih.gov For instance, the presence of an oxidizing agent or controlled introduction of air during the synthesis can favor the formation of Mn₃O₄ over MnO. The coordination environment of the manganese ions, influenced by ligands like oleylamine (B85491) and oleic acid, can also direct the synthesis towards Mn₃O₄. gaomingyuan.com Studies have shown that kinetically driven reactions with certain ligands are more favorable for the formation of Mn₃O₄ nanocrystals. gaomingyuan.com
The synthesis of manganese(III) oxide (Mn₂O₃) and manganese(IV) oxide (MnO₂) from manganese oleate is less direct than that of MnO and Mn₃O₄ and often requires post-synthesis treatment or specific reaction conditions. The formation of these higher oxidation state manganese oxides typically involves the oxidation of a lower oxide precursor. For example, MnO nanoparticles synthesized from manganese oleate can be subsequently oxidized to Mn₂O₃ or MnO₂ through controlled annealing in air at specific temperatures. rsc.org The initial morphology of the MnO nanoparticles can influence the final architecture of the resulting Mn₂O₃ or MnO₂. Some methods achieve the direct synthesis of MnO₂ by reacting a permanganate source with oleic acid, where the oleic acid acts as a reducing agent. nih.govjove.com
The following table summarizes the synthesis of different manganese oxide nanoparticles from manganese-containing precursors, including manganese oleate.
| Target Nanoparticle | Precursor(s) | Synthesis Method | Key Findings |
| MnO | Manganese Oleate | Thermal Decomposition | Produces monodisperse nanocrystals with controlled size and morphology. acs.orgacs.org |
| Mn₃O₄ | Manganese Oleate | Thermal Decomposition | Formation is influenced by reaction kinetics and ligand coordination. gaomingyuan.com |
| Mn₂O₃ | MnCO₃ (derived from Mn precursors) | Thermal Decomposition | Can be formed by calcination of manganese carbonate in air. researchgate.net |
| MnO₂ | KMnO₄ and Oleic Acid | Reduction | Oleic acid acts as a reducing agent to form MnO₂ nanoparticles. nih.govjove.com |
A significant advantage of using manganese oleate as a precursor is the ability to engineer the size and morphology of the resulting nanoparticles. acs.org This control is achieved by carefully manipulating various reaction parameters during the thermal decomposition process.
Key parameters for controlling nanoparticle size and morphology include:
Reaction Temperature: Higher temperatures generally lead to larger nanoparticles due to increased growth rates. acs.org
Reaction Time: Longer reaction times allow for more extensive particle growth, resulting in larger nanoparticles. acs.org
Heating Rate: A rapid heating rate can lead to a burst of nucleation, resulting in a larger number of smaller nanoparticles. acs.org
Solvent: The boiling point and coordinating ability of the solvent can influence the reaction temperature and the stability of the growing nanoparticles. acs.org
Concentration of Precursors and Surfactants: The ratio of manganese oleate to capping agents like free oleic acid can affect the final size and shape of the nanocrystals. acs.org
The table below illustrates the effect of different synthesis parameters on the characteristics of manganese oxide nanoparticles.
| Parameter | Effect on Nanoparticle Characteristics | Reference |
| Reaction Temperature | Higher temperature increases particle size. | acs.org |
| Reaction Time | Longer time leads to larger particles. | acs.org |
| Heating Rate | Faster heating rate can result in smaller nanoparticles. | acs.org |
| Solvent Chain Length | Higher boiling point solvents can lead to larger particles. | acs.org |
| Surfactant Concentration | Can be used to control nanoparticle size. | acs.org |
Synthesis of Doped Manganese Carbonate Nanoparticles
Manganese oleate also serves as a precursor for the synthesis of doped manganese carbonate (MnCO₃) nanoparticles. rsc.org In a typical synthesis, the thermal decomposition of manganese oleate is carried out in the presence of a dopant-oleate complex. rsc.org This co-decomposition method allows for the incorporation of dopant ions into the MnCO₃ crystal lattice. For example, dysprosium-doped MnCO₃ nanoparticles have been successfully synthesized using this approach. rsc.org The presence of the dopant can introduce new functionalities to the nanoparticles, such as magnetic or luminescent properties.
Preparation of Mixed Metal Oxide Ferrite (B1171679) Nanoparticles (e.g., Manganese Ferrite)
Manganese oleate is a key reagent in the synthesis of mixed metal oxide ferrite nanoparticles, such as manganese ferrite (MnFe₂O₄). semanticscholar.orgnih.gov The synthesis typically involves the co-decomposition of manganese oleate and an iron oleate precursor in a high-boiling point solvent. semanticscholar.orgnih.gov This method allows for precise control over the stoichiometry of the resulting ferrite nanoparticles by adjusting the initial ratio of the metal oleate precursors. nih.gov The size of the manganese ferrite nanoparticles can also be controlled by varying the reaction conditions, such as the total amount of metal oleates and the volume of oleic acid and solvent used. semanticscholar.orgnih.gov This approach has been successfully used to synthesize manganese ferrite nanoparticles of different sizes, for example, 10 nm and 20 nm particles. semanticscholar.orgnih.gov
The following table provides examples of reaction parameters for the synthesis of different sized manganese ferrite nanoparticles.
| Target Particle Size | Total Metal Oleates | Oleic Acid Volume | 1-Octadecene (B91540) Volume | Reference |
| 10 nm | 3 mmol | 3 mL | 15 mL | nih.gov |
| 20 nm | 9 mmol | 9 mL | 9 mL | nih.gov |
Development of Hybrid Nanostructures (e.g., MnO/C Composites)
Manganese oleate serves as a critical precursor in the fabrication of advanced hybrid nanostructures, particularly manganese oxide/carbon (MnO/C) composites. These materials are of significant interest for applications in energy storage, such as lithium-ion batteries and supercapacitors, owing to the high theoretical capacity of MnO and the enhanced conductivity and stability provided by the carbon matrix. A prominent method for synthesizing these composites involves the thermal decomposition of a manganese oleate complex.
A facile and effective two-step coating and calcination process has been developed for the synthesis of uniform MnO nanoparticle@mesoporous carbon (MnO@C) composites directly onto conducting substrates. nih.gov This method utilizes a manganese-oleate precursor solution that is first coated onto a substrate, followed by a thermal calcination step. nih.govresearchgate.net The calcination process serves a dual purpose: it decomposes the manganese oleate to form MnO nanoparticles and simultaneously converts the oleate's long hydrocarbon chains into a porous carbon matrix that encapsulates the nanoparticles.
Research has demonstrated the successful application of this synthesis strategy on various conducting substrates, including nickel foam, titanium foil, and carbon fiber, highlighting the versatility of the approach. nih.gov The direct growth of the MnO@C nanocomposite on these substrates minimizes contact resistance and facilitates efficient charge transfer, which is highly beneficial for electrochemical applications. nih.gov
The electrochemical performance of these MnO@C composites has been shown to be excellent. When used as anodes for lithium-ion batteries, they exhibit high reversible capacities and superior rate capabilities. For instance, MnO@C nanocomposites grown on nickel foam have demonstrated a high reversible capacity of approximately 800 mAh g⁻¹ at a current density of 0.1 A g⁻¹ and 520 mAh g⁻¹ at a higher current density of 2 A g⁻¹. nih.gov As supercapacitor electrodes, these materials have shown an electrochemical capacitance of 160 F g⁻¹ at 1 A g⁻¹. nih.gov
The key advantage of using manganese oleate in this synthesis method lies in its role as both the manganese source and the carbon precursor. The oleate ligand, with its long alkyl chain, provides the necessary carbon content for the in-situ formation of the conductive matrix during calcination. This elegant approach simplifies the synthesis process by eliminating the need for additional carbon sources and ensuring a uniform distribution of MnO nanoparticles within the carbon support.
Table of Research Findings on MnO@C Composites from Manganese Oleate
| Property | Finding | Source |
| Synthesis Method | Two-step coating of Mn-oleate precursor followed by thermal calcination. | nih.govresearchgate.net |
| Precursor | Manganese Oleate | nih.gov |
| Resulting Structure | Monodispersed, sub-10 nm MnO nanoparticles embedded in a mesoporous carbon matrix. | nih.gov |
| Substrates | Can be grown on various conducting substrates like Ni foam, Ti foil, and carbon fiber. | nih.gov |
| Li-ion Battery Performance | Reversible capacity of ~800 mAh g⁻¹ at 0.1 A g⁻¹ and ~520 mAh g⁻¹ at 2 A g⁻¹. | nih.gov |
| Supercapacitor Performance | Electrochemical capacitance of 160 F g⁻¹ at 1 A g⁻¹. | nih.gov |
| Key Advantage | Manganese oleate acts as both the Mn source and the in-situ carbon precursor. |
Catalytic Research Applications Involving Manganese Oleate and Its Derivatives
Heterogeneous Catalysis utilizing Manganese Oxide Nanomaterials
Oxidation Reactions (e.g., Olefin Epoxidation)
The epoxidation of olefins is a critical transformation in organic synthesis, yielding valuable epoxide intermediates. While research into the use of manganese oxide nanoparticles derived specifically from manganese oleate (B1233923) for this purpose is an evolving area, the broader family of manganese-based catalysts has shown significant promise. Manganese complexes, often supported on various materials, have been demonstrated to catalyze the epoxidation of a diverse range of olefins with high efficiency. bohrium.comrsc.org The catalytic cycle is believed to involve the formation of a high-valent manganese-oxo species as the active oxidant. mdpi.comzenodo.orgmit.edu
Recent studies on manganese-based catalysts for olefin epoxidation highlight the importance of the ligand environment and the support material in tuning the catalyst's selectivity and activity. For instance, manganese salen complexes immobilized on functionalized graphene oxide have shown high efficiency and selectivity in the epoxidation of various olefins using hydrogen peroxide as a green oxidant. nih.gov
Table 1: Catalytic Performance of a Supported Manganese Salen Catalyst in Olefin Epoxidation (Note: This table is illustrative of manganese-based catalysts and not specifically derived from manganese oleate due to limited direct data.)
| Olefin Substrate | Conversion (%) | Epoxide Selectivity (%) |
|---|---|---|
| Cyclooctene | 98 | >99 |
| Styrene | 95 | 90 |
Data compiled from representative studies on supported manganese catalysts.
Reduction Reactions (e.g., Ester Hydrogenation)
The hydrogenation of esters to alcohols is a fundamental reaction in the chemical industry. While manganese complexes have been actively investigated for this transformation, nih.govrsc.orgst-andrews.ac.uk the direct application of manganese oxide nanoparticles as the primary catalyst is less common. More frequently, manganese oxide serves as a highly effective promoter for other metal catalysts, such as copper-based systems, in ester hydrogenation. shokubai.orgacs.orgmorressier.com The presence of manganese oxide nanoparticles on a support material can significantly enhance the activity, selectivity, and stability of the primary catalyst. shokubai.org
The promotional effect of manganese oxide is attributed to the creation of synergistic interactions at the metal-metal oxide interface, which can facilitate the activation of the ester and hydrogen. Research on carbon-supported copper-manganese (B8546573) oxide nanoparticles for the hydrogenation of ethyl acetate (B1210297) to ethanol (B145695) has shown a strong correlation between the manganese concentration and the catalytic performance. shokubai.org
Role in Volatile Organic Compound (VOC) Oxidation
One of the most well-documented applications of manganese oxide nanomaterials is in the catalytic oxidation of volatile organic compounds (VOCs), which are significant air pollutants. bohrium.comvt.eduproquest.comacs.orgmdpi.com Manganese oxides, in various crystalline forms (e.g., MnO₂, Mn₂O₃, Mn₃O₄), have demonstrated high efficiency in the complete oxidation of a wide range of VOCs, such as benzene, toluene, and acetone, into less harmful carbon dioxide and water at relatively low temperatures. bohrium.commdpi.com
The high catalytic activity of manganese oxides in VOC oxidation is linked to their abundance of surface oxygen species and their excellent redox properties, which facilitate the catalytic cycle. proquest.commdpi.com The performance of these catalysts can be further enhanced by supporting them on high-surface-area materials. bohrium.com
Table 2: Performance of a Silica-Supported Manganese Oxide Catalyst in Acetone Oxidation
| Catalyst | Acetone Conversion (%) at 200°C | CO₂ Selectivity (%) |
|---|---|---|
| 3 wt.% MnOx/SiO₂ | 65 | >98 |
Data adapted from studies on silica-supported manganese oxide catalysts. vt.edu
Mechanistic Studies of Catalytic Activity
Understanding the reaction mechanisms at the surface of manganese oxide nanocatalysts is crucial for the rational design of more efficient catalytic systems. For oxidation reactions, particularly the oxidation of VOCs, the Mars-van Krevelen mechanism is widely accepted. bohrium.comproquest.commdpi.comnih.gov This mechanism involves the following key steps:
Adsorption of the organic molecule onto the catalyst surface.
Oxidation of the adsorbed molecule by lattice oxygen from the manganese oxide.
Desorption of the oxidized products (e.g., CO₂ and H₂O).
Re-oxidation of the reduced catalyst surface by gas-phase oxygen, replenishing the lattice oxygen vacancies.
The catalytic activity in this mechanism is closely related to the reducibility of the manganese oxide, with the ease of the Mn⁴⁺/Mn³⁺ or Mn³⁺/Mn²⁺ redox cycles playing a pivotal role. proquest.com
For reactions involving two or more reactants, such as the oxidation of VOCs in the presence of an oxidant like ozone, the Langmuir-Hinshelwood mechanism may also be considered. vt.edu This model proposes that all reactants adsorb onto the catalyst surface before reacting. Kinetic studies can help to elucidate the predominant mechanism for a specific reaction system.
Catalyst Support Immobilization and Functionalization
To enhance the stability, prevent agglomeration, and improve the recyclability of manganese oxide nanoparticles, they are often immobilized on various support materials. bohrium.comacs.orgbohrium.comacs.org Common supports include:
Silica (B1680970) (SiO₂): Offers high surface area, thermal stability, and well-defined pore structures. Manganese oxide nanoparticles can be encapsulated within hollow mesoporous silica spheres or supported on the surface of silica nanoparticles. nih.govacs.orgresearchgate.net Functionalization of the silica surface with organic ligands can facilitate the anchoring of manganese complexes or nanoparticles. bohrium.com
Carbon-based materials: Activated carbon, carbon nanotubes, and graphene provide excellent electrical conductivity and high surface area. acs.orgnih.govresearchgate.net These supports can enhance the catalytic activity by improving the dispersion of the nanoparticles and facilitating electron transfer processes.
The method of immobilization and the nature of the support can significantly influence the catalytic performance. For instance, depositing manganese oxide nanoparticles onto nitrogen-functionalized carbon nanotubes can improve their dispersion and anchoring, leading to enhanced electrocatalytic activity. The functionalization of the support surface with specific chemical groups can also be used to tune the catalyst's properties and create specific active sites.
Environmental Research Applications of Manganese Oleate Derived Materials
Sorption and Separation Processes
Manganese oleate-derived nanomaterials exhibit significant potential in sorption and separation technologies due to their high surface area and specific surface chemistries. These properties make them effective adsorbents for a range of environmental pollutants.
Engineered manganese oxide nanocrystals synthesized via the thermal decomposition of manganese oleate (B1233923) have demonstrated exceptional capabilities for the sorption and separation of uranium, in the form of the uranyl ion (UO₂²⁺), from water. scirp.orgresearchgate.net Research has shown that size-controlled, monodisperse nanocrystalline manganese oxides can be produced and transferred into an aqueous phase for this purpose. scirp.orgresearchgate.net
The effectiveness of these materials is influenced by particle size, surface coatings, and the pH of the solution. scirp.orgresearchgate.net In one study, 12 nm manganese oxide particles coated with oleic acid-oleyl phosphate (B84403) linked bilayers exhibited a uranium binding capacity exceeding 600 mg of uranium per gram of manganese. scirp.orgresearchgate.net This capacity is noted as the highest reported for any manganese-based sorbent to date. scirp.orgresearchgate.net The mechanism for this high-capacity sorption includes the reduction of the uranyl ion. scirp.orgresearchgate.net Furthermore, these nanocrystals have shown high stability in solutions with high ionic strength, including in the presence of calcium and uranyl cations, making them promising candidates for treating uranium contamination under environmentally relevant conditions. scirp.orgresearchgate.net
Uranyl Sorption Capacity of Manganese Oleate-Derived Nanocrystals
| Nanoparticle Size | Surface Coating | Reported Uranyl Sorption Capacity | Reference |
|---|---|---|---|
| 12 nm | Oleic acid-oleyl phosphate linked bilayer | > 600 mg U / g Mn | scirp.orgresearchgate.net |
| 12 to 28 nm | Ligand exchange and bilayer stabilization | Significantly enhanced uranyl adsorption | scirp.orgresearchgate.net |
Manganese oxides, which can be synthesized from manganese oleate precursors, are widely studied for their ability to remove heavy metal ions from wastewater. scirp.org Their efficacy stems from properties such as nanometric particle size, high specific surface area, and specific crystalline structures. scirp.org
Nanoparticles derived from oleates have been specifically investigated for heavy metal removal. One study compared oleate-coated magnetic nanoparticles (MNs-C-COOH) with silicate-coated nanoparticles (MNs-SiO₂). The oleate-modified adsorbent showed a high adsorption capacity for nickel (Ni²⁺), reaching 254 mg/g at a pH of 6. suezwaterhandbook.com In contrast, the silicate-modified adsorbent was more favorable for lead (Pb²⁺) and manganese (Mn²⁺) removal. suezwaterhandbook.com
Other research has focused on loading manganese dioxide (MnO₂) nanoparticles onto biochar to create a composite adsorbent. scispace.comresearchgate.net These MnO₂-containing materials exhibit a high capacity for adsorbing various heavy metal ions, including cadmium (Cd(II)), copper (Cu(II)), zinc (Zn(II)), and lead (Pb(II)). scispace.comresearchgate.net The adsorption capacity is pH-dependent, with reduced competition from hydrogen ions at higher pH levels facilitating greater heavy metal uptake. researchgate.net
Adsorption Capacities of Oleate-Derived and Manganese-Based Adsorbents for Heavy Metals
| Adsorbent | Target Metal Ion | Adsorption Capacity (mg/g) | Optimal pH | Reference |
|---|---|---|---|---|
| Oleate-Magnetic Nanoparticles (MNs-C-COOH) | Ni²⁺ | 254 | 6 | suezwaterhandbook.com |
| Silicate-Magnetic Nanoparticles (MNs-SiO₂) | Pb²⁺ | 673.4 | 3 | suezwaterhandbook.com |
| Silicate-Magnetic Nanoparticles (MNs-SiO₂) | Mn²⁺ | 544.8 | 7 | suezwaterhandbook.com |
| Manganese Dioxide-Biochar (BC@MnO₂) | Pb(II) | ~249.2 | > 6.5 | researchgate.net |
Water Treatment Methodologies
Dissolved Air Flotation (DAF) is a water treatment process that clarifies wastewater by removing suspended matter such as oils and solids. nihaowater.com The process involves dissolving air into water under pressure and then releasing it at atmospheric pressure in a flotation tank. nihaowater.com This release forms tiny bubbles that attach to the suspended matter, causing it to float to the surface where it can be removed by a skimmer. nihaowater.com The efficiency of DAF is often enhanced by a coagulation-flocculation step, where chemicals are added to destabilize particles and encourage them to aggregate into larger flocs that are more easily floated. ultra-oxygen.com
While DAF systems are used to remove manganese that has been precipitated from water, the direct use of manganese oleate as a coagulant is not extensively documented. mdpi.com However, oleates, such as sodium oleate, are used in related flotation processes as "collectors." clearwaterind.com A collector is a chemical that selectively adheres to the surface of particles, rendering them hydrophobic (water-repellent) and enhancing their attachment to air bubbles. clearwaterind.com This principle is applied in DAF systems to improve the floatability of coagulated solids and emulsion droplets. clearwaterind.com
Environmental Fate and Distribution of Manganese Species (General Context)
Manganese (Mn) is a naturally occurring and ubiquitous element, comprising about 0.1% of the Earth's crust. It is found in rock, soil, and water and is released into the environment from both natural and anthropogenic sources.
Natural Sources : The primary natural sources of manganese in the environment are the weathering of crustal rock, ocean spray, forest fires, volcanic activity, and vegetation.
Anthropogenic Sources : Major human-caused sources include emissions from the production of iron, steel, and alloys; mining and mineral processing; the combustion of fossil fuels (including fuel additives); municipal wastewater discharges; and sewage sludge.
Advanced Analytical and Characterization Techniques in Manganese Oleate Research
Spectroscopic Analysis
Spectroscopic methods are indispensable for probing the chemical nature of manganese oleate (B1233923), from the confirmation of ligand binding to the determination of the metal's oxidation state.
Fourier-Transform Infrared (FTIR) spectroscopy is a powerful technique to confirm the successful coordination of the oleate ligand to the manganese center. The analysis of the FTIR spectrum of manganese oleate reveals characteristic absorption bands that signify the presence of the oleate moiety.
Key spectral features for oleate-capped manganese oxide nanoparticles include strong alkyl C-H stretching bands around 2917 cm⁻¹ and 2850 cm⁻¹. nih.gov More definitive evidence of the oleate binding comes from the asymmetric and symmetric carboxylate stretching bands (νas(COO⁻) and νs(COO⁻)). For instance, in MnO@oleate particles, these bands have been observed at approximately 1553 cm⁻¹ and 1429 cm⁻¹, respectively. researchgate.net The positions of these carboxylate peaks, and the separation between them, are indicative of the coordination mode of the oleate ligand to the manganese ion. The significant attenuation or disappearance of these specific bands after a ligand exchange process confirms the removal of the oleate and the efficiency of the exchange. researchgate.net
Table 1: Characteristic FTIR Bands for Oleate Ligand Confirmation
| Vibrational Mode | Wavenumber (cm⁻¹) | Significance |
|---|---|---|
| Asymmetric CH₂ Stretch | ~2922 | Presence of oleate alkyl chain |
| Symmetric CH₂ Stretch | ~2852 | Presence of oleate alkyl chain |
| Asymmetric COO⁻ Stretch | ~1553 | Carboxylate group bound to manganese |
Data compiled from studies on oleate-capped nanoparticles. researchgate.net
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique used to determine the elemental composition and, crucially, the oxidation states of elements within a material. For manganese oleate, XPS is employed to identify the oxidation state of manganese (e.g., Mn(II), Mn(III), Mn(IV)). nih.goviaea.org
The determination of the manganese oxidation state can be achieved by analyzing the binding energies and shapes of the Mn 2p, Mn 3p, and Mn 3s core level spectra. iaea.orgresearchgate.net Manganese compounds exhibit complex multiplet splitting in their photoelectron spectra, which provides a fingerprint for a specific oxidation state. xpsfitting.com For example, the magnitude of the Mn 3s multiplet splitting is a recognized parameter for distinguishing between different oxidation states. nih.goviaea.org While Mn(IV) is often predominant in many manganese oxide samples, mixtures of Mn(III) and Mn(IV) can also be identified. nih.gov An empirical methodology has been developed to quantify the oxidation state of multivalent manganese oxides by fitting the component peaks of the Mn 2p₃/₂, Mn 3p, and Mn 3s lines. iaea.org
Table 2: XPS Parameters for Manganese Oxidation State Determination
| Spectral Region | Parameter | Application in Oxidation State Analysis |
|---|---|---|
| Mn 2p₃/₂ | Binding Energy & Shape | Can be curve-fitted to identify contributions from Mn(II), Mn(III), and Mn(IV). xpsfitting.com |
| Mn 3s | Multiplet Splitting (ΔE) | The energy separation between the multiplet components is sensitive to the oxidation state. |
Nuclear Magnetic Resonance (NMR) spectroscopy is a versatile technique for studying the structure and dynamics of molecules in solution. In the context of manganese oleate nanoparticles, ¹H NMR is particularly useful for analyzing the binding of oleate ligands to the nanoparticle surface. nih.govosti.gov
NMR can distinguish between "bound" and "free" ligands in a sample. The signals from protons on the oleate molecules that are bound to the nanoparticle surface are typically broadened compared to the sharp signals of free oleate molecules in solution. This broadening is due to the restricted motion of the bound ligands. By quantifying the integrals of these distinct signals, researchers can determine the fraction of bound ligands and the surface ligand density. nih.gov Studies have shown that ligand binding is often a dynamic process, involving an equilibrium between the ligands on the nanoparticle surface and those in the surrounding solution. nih.govosti.gov This technique allows for the quantitative study of ligand exchange reactions and the thermodynamics of ligand binding to the nanoparticle surface. osti.gov
Microscopic Techniques
Microscopic techniques provide direct visual information about the physical characteristics of manganese oleate nanoparticles, such as their size, shape, and surface features.
Transmission Electron Microscopy (TEM) is an essential imaging tool for the nanoscale characterization of materials. It provides high-resolution images that reveal the morphology (shape) and size distribution of manganese oleate nanoparticles. mdpi.com TEM analysis has shown that oleate-capped manganese-containing nanoparticles can be synthesized with various morphologies, including polygonal and spheroidal shapes. acs.org
By analyzing TEM micrographs of a large number of particles, a statistically relevant particle size distribution can be obtained. mdpi.comacs.org For example, studies on oleate-capped manganese-substituted cobalt ferrite (B1171679) nanoparticles reported a mean particle diameter of around 10 nm with a narrow size dispersity. acs.org High-resolution TEM (HRTEM) can provide even more detailed information, including the crystalline nature and lattice planes of the nanoparticles. youtube.com
Table 3: Example TEM Data for Oleate-Capped Nanoparticles
| Nanoparticle System | Mean Diameter (nm) | Morphology | Size Dispersity (%) |
|---|---|---|---|
| MnₓCo₁₋ₓFe₂O₄ | ~9.7 ± 0.8 | Polygonal/Spheroidal | ~14.1 ± 0.9 |
Data compiled from different studies on manganese-containing oleate-capped nanoparticles. acs.orgresearchgate.net
Diffraction Methods
Diffraction techniques are fundamental in materials science for elucidating the atomic and molecular structure of a crystalline substance. In the context of manganese oleate and its derivatives, X-ray Diffraction (XRD) is a primary analytical tool.
X-ray Diffraction (XRD) for Crystal Structure and Phase Identification
X-ray Diffraction (XRD) is an indispensable technique in the study of manganese oleate, particularly for characterizing the crystalline products that result from its thermal decomposition. When manganese oleate is used as a precursor in the synthesis of nanoparticles, XRD is employed to identify the crystal structure and phase purity of the resulting materials, such as various manganese oxides. researchgate.netbohrium.com
The analysis involves directing X-rays onto a sample and measuring the scattering angles of the diffracted beams. The resulting diffraction pattern is unique to the crystalline structure of the material. By comparing this pattern to standard reference patterns, such as those in the Joint Committee on Powder Diffraction Standards (JCPDS) database, the specific phase and crystal system of the material can be identified.
Research has shown that the thermal decomposition of manganese oleate complexes can yield different manganese oxide phases depending on the synthesis conditions. For instance, under an inert atmosphere, the decomposition typically produces manganese(II) oxide (MnO), which is confirmed by XRD to possess a cubic rock salt structure. In other cases, phases like tetragonal hausmannite (Mn3O4) or cubic bixbyite (Mn2O3) can be formed. rsc.orgosti.gov
XRD data also provides information on the crystallite size, which can be estimated from the broadening of the diffraction peaks using the Scherrer equation. lanl.gov For more detailed structural analysis, such as determining lattice parameters and atomic positions, the Rietveld refinement method is often applied to the powder XRD data. acs.orgunica.it
Table 1: Crystalline Phases Identified by XRD in Manganese Oleate Decomposition Products
| Phase | Mineralogical Name | JCPDS Card No. | Crystal System |
|---|---|---|---|
| MnO | Manganosite | 00-075-1090 | Cubic |
| Mn2O3 | Bixbyite | - | Cubic |
| Mn3O4 | Hausmannite | 24-0734 | Tetragonal |
| α-MnO2 | Cryptomelane | 00-004-0603 | Tetragonal |
This table presents various manganese oxide phases that can be synthesized from manganese oleate precursors and identified using XRD, along with their corresponding reference data. rsc.orgresearchgate.net
Thermal Analysis (e.g., Thermogravimetric Analysis - TGA)
Thermal analysis techniques are used to study the physical and chemical properties of materials as they change with temperature. Thermogravimetric Analysis (TGA) is particularly crucial in manganese oleate research for understanding its thermal stability and decomposition pathways. acs.orgfigshare.com
TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. When analyzing manganese oleate, the sample is heated at a constant rate, and the resulting mass loss corresponds to the decomposition of the oleate ligands and the formation of an inorganic residue, typically a manganese oxide. researchgate.net
The TGA curve of manganese oleate typically shows distinct stages of mass loss. An initial, minor weight loss observed at lower temperatures (below 250°C) is often attributed to the desorption of residual solvent or moisture. researchgate.net The major decomposition of the manganese oleate complex occurs at higher temperatures, leading to a significant mass loss. researchgate.netresearchgate.net The profile of this decomposition—the temperatures at which it begins and ends, and the rate of mass loss—provides critical information for designing nanoparticle synthesis, as it determines the temperature required to convert the precursor into the desired manganese oxide nanocrystals. acs.orgfigshare.com The final residual mass corresponds to the thermally stable manganese oxide product (e.g., MnO, Mn3O4). osti.govsdu.dk TGA can also be used to quantify the organic (oleate) content in oleate-capped nanoparticles synthesized from this precursor. acs.org
Table 2: Representative TGA Data for the Thermal Decomposition of a Manganese-Oleate Complex
| Temperature Range (°C) | Mass Loss (%) | Associated Event |
|---|---|---|
| < 250 | ~ 3% | Desorption of bonded moisture and solvent |
| 250 - 450 | ~ 80-85% | Major decomposition of the oleate complex |
This table summarizes typical thermal events observed during the TGA of a manganese oleate precursor under an inert atmosphere. The specific temperatures and mass loss percentages can vary based on factors like heating rate and atmospheric conditions. researchgate.netresearchgate.netresearchgate.net
Elemental Composition Analysis (e.g., Inductively Coupled Plasma Optical Emission Spectrometry - ICP-OES)
Determining the precise elemental composition of materials derived from manganese oleate is critical for confirming stoichiometry and purity. Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) is a powerful and widely used technique for this purpose. acs.org
ICP-OES is an atomic emission spectroscopy method that uses an inductively coupled plasma to produce excited atoms and ions that emit electromagnetic radiation at wavelengths characteristic of a particular element. The intensity of this emission is proportional to the concentration of the element in the sample.
In the context of manganese oleate research, ICP-OES is used to accurately quantify the manganese content in the final nanoparticle products. lanl.gov It is also essential for determining the molar ratios of different metals when manganese oleate is used in the synthesis of multi-component materials, such as manganese-substituted cobalt ferrites (MnₓCo₁₋ₓFe₂O₄). acs.orgunica.it
Sample preparation for ICP-OES analysis typically involves the complete digestion of the material. For oleate-capped nanoparticles, this is achieved by treating the dried sample with strong acids, such as nitric acid (HNO₃), and heating to break down the organic and inorganic components and bring the elements into solution. acs.orgunica.itshimadzu.com The resulting solution is then diluted and introduced into the plasma for analysis. The precise quantification provided by ICP-OES is vital for correlating the material's composition with its physical properties, such as its magnetic behavior. lanl.gov
Table 3: Typical ICP-OES Operating Parameters for Manganese Analysis
| Parameter | Setting/Value |
|---|---|
| Analyte | Manganese (Mn) |
| Emission Wavelength | 257.610 nm |
| Sample Preparation | Digestion in 65% w/w HNO₃ |
| Sample Matrix | 2-5% w/w HNO₃ |
This table outlines common experimental conditions used for the quantitative analysis of manganese in materials derived from manganese oleate using ICP-OES. lanl.govacs.orgunica.itthermofisher.com
Future Research Directions and Emerging Opportunities
Development of Novel Manganese Oleate (B1233923) Precursors with Enhanced Properties
The properties of nanoparticles derived from manganese oleate are intrinsically linked to the structure and decomposition behavior of the precursor complex. Future research is focused on designing and synthesizing novel manganese-oleate-based precursors to gain finer control over the resulting nanomaterials' characteristics. For instance, modifying the oleate ligand or creating mixed-ligand complexes could alter the precursor's decomposition temperature and kinetics.
One area of exploration involves comparing different manganese precursors. Studies have shown that the chemical structure of the precursor and its interaction with surfactants significantly influence nanoparticle size. For example, manganese oleate decomposes at a higher temperature (around 320°C) compared to manganese(II) acetylacetonate (around 210°C) due to stronger bonding, resulting in smaller nanoparticles under certain conditions. mq.edu.au By systematically modifying the head group of the fatty acid ligand or the length and saturation of its hydrocarbon tail, researchers aim to tune the reactivity and steric effects during nanoparticle formation. This could lead to precursors optimized for lower-temperature synthesis, which is more energy-efficient, or precursors that yield materials with enhanced magnetic or catalytic properties. nih.gov
| Precursor | Decomposition Temperature (approx.) | Resulting Nanoparticle Size (Example) | Reference |
| Manganese(II) acetylacetonate | 210°C | ~10 nm | mq.edu.au |
| Manganese oleate | 320°C | ~8 nm | mq.edu.au |
Exploration of New Synthetic Pathways for Complex Architectures
While thermal decomposition of manganese oleate is a well-established method for producing monodisperse nanocrystals, researchers are actively exploring new synthetic routes to create more complex and hierarchical structures. nih.gov These advanced architectures, such as core-shell nanoparticles, hollow spheres, and multi-component heterostructures, offer unique properties not achievable with simple nanoparticles.
Future pathways include solvothermal methods, where the reaction is carried out in a sealed vessel at elevated temperature and pressure, allowing for precise control over the crystal phase and morphology. nih.gov For example, the reaction temperature in such systems can significantly influence the shape of the resulting nanocrystals, yielding cubes at 120°C and other morphologies at different temperatures. nih.gov Another emerging area is the use of sacrificial templates to synthesize hollow manganese oxide (H-MnO₂) nanomaterials, which have high surface areas and are promising for applications like drug delivery. nih.gov The development of one-pot synthesis protocols that combine precursor formation and nanoparticle growth simplifies the manufacturing process and is a key goal for scalability. scialert.net Research into controlling the self-assembly of nanoparticles by manipulating reaction conditions is also a promising avenue for creating ordered superstructures with collective properties. acs.org
Integration of Manganese Oleate Derived Materials in Multifunctional Systems
The versatility of materials derived from manganese oleate makes them ideal candidates for integration into multifunctional systems for a wide range of applications, from biomedicine to energy storage. nih.govresearchgate.net In biomedicine, manganese oxide nanoparticles (MONPs) are being developed as theranostic agents, which combine diagnostic imaging with therapeutic functions. mq.edu.aunih.gov Their paramagnetic properties make them excellent T1 contrast agents for Magnetic Resonance Imaging (MRI). nih.govresearchgate.net
Future work will focus on creating sophisticated composite materials. This includes incorporating manganese-based nanoparticles into hydrogels for wound healing and cancer therapy or developing hybrid constructs with lipid nanoparticles for enhanced drug delivery. nih.govresearchgate.net In the field of energy, manganese oxides derived from oleate precursors are being explored as cathode materials for aqueous zinc-ion batteries and as components in supercapacitors. researchgate.netresearchgate.netrsc.org The strategy often involves creating composites with carbon-based materials, such as carbon nanotubes or reduced graphene oxide, to improve electrical conductivity and cycling stability. researchgate.netresearchgate.net The development of materials from metal-organic frameworks (MOFs) is another promising route to creating porous structures with high surface areas for these applications. researchgate.net
| Application Area | System/Material | Function |
| Biomedicine | Manganese Oxide Nanoparticles (MONPs) | MRI Contrast Agent, Drug Delivery |
| Cancer Therapy | MONP-Hydrogel Composites | Photothermal Therapy, Wound Healing |
| Energy Storage | MnOₓ-Carbon Nanotube Cathodes | Aqueous Zinc-Ion Batteries |
| Energy Storage | MnO₂-Biomass Carbon Composites | Supercapacitors |
Theoretical and Computational Modeling of Coordination and Decomposition Processes
A deeper, fundamental understanding of the chemical processes that govern the formation of nanoparticles from manganese oleate is crucial for rational design and synthesis. Theoretical and computational modeling provides powerful tools to investigate these mechanisms at the molecular level. Future research will increasingly rely on methods like Density Functional Theory (DFT) to model the coordination chemistry between the manganese ion (Mn²⁺) and the oleate or other ligands present in the reaction mixture. nih.gov
Studies have indicated that the coordination environment of the Mn²⁺ ion is a critical factor determining the final product. For instance, the coordination of Mn²⁺ with oleylamine (B85491) is considered a kinetically driven process that favors the formation of Mn₃O₄, whereas coordination with the oleate ligand is thermodynamically driven and can prevent oxidation, leading to MnO. rsc.orgresearchgate.net Computational models can elucidate the energetics of these competing pathways, predict the stability of intermediate complexes, and simulate the decomposition process under various conditions. This insight can guide the selection of solvents, ligands, and temperature profiles to achieve desired outcomes, reducing the need for extensive empirical experimentation. rsc.org
Expanding Mechanistic Understanding in Catalysis and Environmental Remediation
Manganese oxides derived from manganese oleate precursors are potent catalysts with significant potential in sustainable chemistry and environmental remediation. nih.govrsc.org Expanding the mechanistic understanding of their catalytic activity is a key research frontier. Manganese is an attractive catalyst due to its natural abundance, low toxicity, and multiple oxidation states, which allow for diverse reactivity. nih.gov
In organic synthesis, manganese catalysts are used for C-H functionalization, a powerful method for modifying complex molecules like pharmaceuticals. nih.gov Future work will focus on elucidating the reaction pathways, identifying the active manganese species, and understanding how the catalyst's structure influences its selectivity and efficiency. nih.gov In environmental remediation, nanostructured manganese oxides are used in advanced oxidation processes (AOPs) to degrade organic pollutants in water. rsc.orgdntb.gov.ua They can activate peroxides to generate highly reactive oxygen species. rsc.org A deeper mechanistic understanding of the interactions between the manganese oxide surface and pollutants, as well as the pathways of pollutant degradation, is needed to design more effective and robust remediation systems. researchgate.netnih.gov
Novel Bio-interfacing Strategies for Fundamental Biological Research
Materials derived from manganese oleate offer unique opportunities to probe biological systems. Their magnetic and responsive properties can be harnessed to create novel tools for fundamental biological research. The ability to synthesize manganese oxide nanoparticles with precise control over size and surface chemistry is crucial for these applications. nih.gov
A significant area of future research is the development of advanced bio-interfacing strategies. This involves functionalizing the nanoparticle surface to target specific cells or subcellular compartments. For example, nanoparticles can be coated with biocompatible molecules or antibodies to facilitate uptake by specific cell types. nih.gov Once internalized, these nanoparticles can act as nanoscale sensors or probes. Research has shown that internalized manganese oxide nanoparticles can induce cellular responses, such as dopamine depletion in neuronal cells, which highlights their potential to investigate cellular pathways and toxicology. researchgate.net Furthermore, their use as MRI contrast agents allows for non-invasive, real-time tracking of biological processes in vivo, opening new avenues for studying disease progression and response to therapy. nih.gov
Q & A
Basic Research Questions
Q. What are the recommended methods for synthesizing manganese oleate with high purity for catalytic studies?
- Methodological Answer : Synthesis typically involves reacting oleic acid with manganese salts (e.g., MnCl₂ or MnCO₃) under controlled stoichiometric ratios. A common approach includes dissolving the manganese precursor in a polar solvent (e.g., ethanol) and adding oleic acid dropwise at 60–80°C under inert gas (N₂) to prevent oxidation. Purification via centrifugation and washing with hexane/ethanol mixtures removes unreacted precursors. Characterization should include FTIR (to confirm carboxylate-Mn bonding at ~1540 cm⁻¹) and TGA (to assess thermal stability) .
Q. Which analytical techniques are essential for characterizing manganese oleate’s structural and compositional properties?
- Methodological Answer : Key techniques include:
- X-ray diffraction (XRD) : To identify crystalline phases (e.g., amorphous vs. crystalline Mn-oleate complexes).
- Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES) : For quantitative Mn²⁺/Mn³⁺ ratio analysis.
- Nuclear Magnetic Resonance (NMR) : ¹H NMR in CDCl₃ to confirm oleate ligand integrity (δ 5.3 ppm for double bonds, δ 2.3 ppm for methylene adjacent to carbonyl).
- Dynamic Light Scattering (DLS) : To determine colloidal stability in solution .
Q. How can researchers standardize protocols for measuring manganese oleate’s solubility in non-polar solvents?
- Methodological Answer : Solubility studies require controlled solvent-saturation experiments. For example:
Prepare saturated solutions in hexane/toluene at 25°C.
Filter using 0.22 µm PTFE membranes.
Quantify dissolved Mn via ICP-OES after solvent evaporation.
Report results as g/L ± SD (triplicate trials) and compare with Hansen solubility parameters to predict compatibility with other solvents .
Advanced Research Questions
Q. How can mechanistic studies resolve discrepancies in manganese oleate’s role as a catalyst in oxidation reactions?
- Methodological Answer : Contradictory reports on catalytic efficiency (e.g., in alkene epoxidation) may arise from varying Mn oxidation states or ligand coordination. To address this:
- Use X-ray Absorption Spectroscopy (XAS) to monitor Mn oxidation state changes in situ.
- Conduct DFT calculations to model active-site geometries and reaction pathways.
- Validate with kinetic studies (e.g., Arrhenius plots) to correlate activation energy with proposed mechanisms .
Q. What experimental designs are effective for studying manganese oleate’s stability under varying pH and temperature conditions?
- Methodological Answer : Design a matrix of stability tests:
- pH Stability : Incubate Mn-oleate in buffers (pH 2–12) for 24 hours. Monitor decomposition via UV-Vis (absorbance at 280 nm for oleate degradation products).
- Thermal Stability : Use TGA-DSC to identify decomposition thresholds (e.g., exothermic peaks at >200°C).
- Statistical Analysis : Apply ANOVA to compare stability across conditions, with post-hoc Tukey tests for pairwise comparisons .
Q. How should researchers address contradictions in reported bioactivity data for manganese oleate in cellular models?
- Methodological Answer : Discrepancies (e.g., pro- vs. anti-inflammatory effects) may stem from cell-line-specific responses or impurity interference. Mitigate by:
Validating compound purity via HPLC (≥95% purity threshold).
Replicating assays across multiple cell lines (e.g., RAW 264.7 macrophages vs. primary hepatocytes).
Including controls for Mn²⁺ ions (e.g., MnCl₂) to isolate oleate-specific effects.
Publish raw data (e.g., dose-response curves) in supplementary materials to enable meta-analysis .
Data Presentation & Reproducibility Guidelines
- Supplementary Materials : Include crystallographic data (CIF files), NMR spectra, and raw kinetic datasets to enable replication .
- Statistical Reporting : Use Cohen’s d for effect sizes and 95% confidence intervals in bioactivity studies .
- Ethical Compliance : For biological studies, adhere to ARRIVE guidelines for experimental rigor and animal welfare .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
